N-[2-[(4-tert-butylphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-3-(1H-indol-3-yl)propanamide

• IUPAC Name: N-[2-[(4-tert-butylphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-3-(1H-indol-3-yl)propanamide
• InChI: InChI=1S/C30H30N4O2S/c1-30(2,3)22-15-12-20(13-16-22)19-37-29-32-26-11-7-5-9-24(26)28(36)34(29)33-27(35)17-14-21-18-31-25-10-6-4-8-23(21)25/h4-13,15-16,18,31H,14,17,19H2,1-3H3,(H,33,35)
• InChI Key: WDKXUCABEQFPEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NC3=CC=CC=C3C(=O)N2NC(=O)CCC4=CNC5=CC=CC=C54
• Molecular Formula: C30H30N4O2S
• Molecular Weight: 510.7 g/mol
• CAS No.: 422278-64-6

Description

N-[2-[(4-tert-butylphenyl)methylsulfanyl]-4-oxoquinazolin-3-yl]-3-(1H-indol-3-yl)propanamide is a useful research compound. Its molecular formula is C30H30N4O2S and its molecular weight is 510.66. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel hetarylquinolines containing thiazolidine and dihydrothiazole rings have been synthesized based on benzene ring–substituted derivatives. These compounds, including 2-methyl-3-[(2-methyl-1H-indol-3-yl)methyl]-4-(methylsulfanyl)quinolines, demonstrate the versatility of quinoline derivatives in synthesizing complex molecules with potential biological activity (Aleqsanyan & Hambardzumyan, 2021).
• The crystal structure of a related compound, 2-[4-(methylsulfanyl)quinazolin-2-yl]-1-phenylethanol, has been determined, providing insight into the molecular conformation and interactions that could influence the biological activity of similar compounds (El‐Hiti et al., 2014).

Potential Therapeutic Applications

• A series of bis[[(carbamoyl)oxy]methyl]-substituted pyrrole-fused tricyclic heterocycles were synthesized and found to be active against P388 lymphocytic leukemia, highlighting the antileukemic potential of compounds with similar structural motifs (Anderson et al., 1988).
• Compounds related to the query molecule have been explored for their antitumor activity, with some novel 3-benzyl-substituted-4(3H)-quinazolinones showing broad-spectrum antitumor activity, indicating the potential use of similar compounds in cancer therapy (Al-Suwaidan et al., 2016).

Antimicrobial and Antioxidant Properties

• New compounds, such as 1-tert-butyl-9-substituted-12H-indolo[2,3-c]isoquinolino[5,6-c]-1,2,4-triazoles, have been synthesized and screened for antimicrobial, antitubercular, antioxidant, and cytotoxic activities. Some of these compounds exhibited significant activity, suggesting the utility of structurally similar molecules in treating infectious diseases and cancer (Saundane & Kalpana, 2015).